4-benzoyl-N'-(diphenylmethylene)benzohydrazide

• IUPAC Name: N-(benzhydrylideneamino)-4-benzoylbenzamide
• InChI: InChI=1S/C27H20N2O2/c30-26(22-14-8-3-9-15-22)23-16-18-24(19-17-23)27(31)29-28-25(20-10-4-1-5-11-20)21-12-6-2-7-13-21/h1-19H,(H,29,31)
• InChI Key: OUGRNBFOQZVQGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NNC(=O)C2=CC=C(C=C2)C(=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H20N2O2
• Molecular Weight: 404.5 g/mol

Description

4-benzoyl-N'-(diphenylmethylene)benzohydrazide, commonly known as BDBH, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. BDBH is a hydrazide derivative that possesses a unique chemical structure, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of BDBH is not fully understood. However, it is believed that BDBH exerts its effects by inhibiting various enzymes and proteins involved in cellular processes such as inflammation and cell growth.
Biochemical and physiological effects:
BDBH has been shown to possess anti-inflammatory and anti-cancer properties. It has been shown to inhibit the production of pro-inflammatory cytokines and enzymes, thereby reducing inflammation. Additionally, BDBH has been shown to induce cell death in cancer cells, making it a potential candidate for the development of anti-cancer drugs.

Advantages and Limitations for Lab Experiments

The synthesis of BDBH is relatively simple and can be carried out using standard laboratory equipment. Additionally, BDBH is stable under normal laboratory conditions, making it easy to handle and store. However, BDBH is relatively insoluble in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research of BDBH. In medicine, further studies are needed to determine the full extent of BDBH's anti-inflammatory and anti-cancer properties. Additionally, the development of BDBH derivatives with improved solubility and bioavailability could lead to the development of new drugs. In agriculture, further studies are needed to determine the efficacy of BDBH as a pesticide. In material science, the synthesis of new materials using BDBH as a building block could lead to the development of new materials with unique properties.
In conclusion, BDBH is a compound with significant potential applications in various fields. Its unique chemical structure and promising properties make it a promising candidate for further research.

Synthesis Methods

The synthesis of BDBH involves the reaction between benzoyl hydrazide and benzaldehyde in the presence of a catalyst. The reaction proceeds through a condensation reaction, resulting in the formation of BDBH. The synthesis of BDBH is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

BDBH has been extensively studied for its potential applications in various fields. In medicine, BDBH has been shown to possess anti-inflammatory and anti-cancer properties. In agriculture, BDBH has been studied for its potential use as a pesticide due to its insecticidal properties. In material science, BDBH has been studied for its potential use as a building block for the synthesis of new materials.